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Chemical Structure and Basic Properties

The structure of verbascoside is characterized by four key components, as detailed in the table below.

Property Description

Systematic
Name

β-(3,4-Dihydroxyphenylethyl)-O-α-L-rhamnopyranosyl-(1→3)-β-D-(4-O-caffeoyl)-
glucopyranoside [1] [2]

CAS Number 61276-17-3 [3]

Molecular
Formula

C₂₉H₃₆O₁₅ [4] [3]

Molecular
Weight

624.59 g/mol [3] [5]

| Core Structural Moieties | • Caffeic acid (3,4-dihydroxycinnamic acid) attached via an ester bond. •

Hydroxytyrosol (3,4-dihydroxyphenylethanol) attached via an ether bond. • A disaccharide composed of

glucose and rhamnose [1] [4] [2]. |
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Biosynthetic Pathway

The biosynthesis of verbascoside begins with the aromatic amino acids phenylalanine and tyrosine from the

shikimate pathway [1]. The downstream pathway involves several key enzymatic steps, which have been

fully characterized, revealing a general route in many Lamiales plant species [6].

The following diagram illustrates the core biosynthetic pathway from the initial glycosylation to the final

product, verbascoside.
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Diagram of the verbascoside biosynthetic pathway. UGT: UDP-glycosyltransferase; SHCT: salidroside

hydroxycinnamoyltransferase; OBH: osmanthuside B hydroxylase [6] [7].

Key Enzymes: The pathway involves two recently identified crucial enzymes:

SHCT (BAHD acyltransferase): Catalyzes the regioselective acylation of salidroside to form
osmanthuside A [6].

OBH (CYP98 hydroxylase): Catalyzes the meta-hydroxylations on osmanthuside B to
complete the biosynthesis of verbascoside [6] [8].

Heterologous Production: With the complete pathway known, the successful production of
verbascoside in Escherichia coli has been achieved, providing a foundation for sustainable microbial

production [6].
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Pharmacological Activities and Mechanisms

Verbascoside exhibits a broad spectrum of biological activities supported by numerous in vitro and in vivo

studies. The table below summarizes its key pharmacological effects and known mechanisms of action.

Pharmacological
Activity

Reported Mechanisms of Action Experimental Evidence

Neuroprotective Inhibits Aβ42 aggregation; activates

Nrf2 pathway; decreases caspase-3
expression [3] [5].

Studies on Alzheimer's and

Parkinson's disease models [5].

Anti-inflammatory &
Immunomodulatory

Inhibits production of pro-inflammatory
cytokines (e.g., IL-6, IL-8, IL-1);

modulates SASP [1] [9].

In vitro and in vivo studies;
relevant for arthritis and

inflammatory bowel disease [1]
[2].

Anticancer / Cytotoxic Induces apoptosis; inhibits cell
proliferation & EMT; targets

senescence signaling (p38 MAPK, p16,
p21) [2] [9].

Studies on castration-resistant
prostate cancer (CRPC) and

other cell lines [9].

Antimicrobial Effective against bacteria (e.g.,
Staphylococcus aureus), fungi, viruses,

and protozoa [1] [4] [2].

In vitro assays [4].

Antioxidant Scavenges free radicals; enhances

cellular antioxidant defenses (e.g.,
SOD activity) [3] [9].

In vitro assays and in vivo
models [9].

Hepatoprotective Protects against liver damage;
mechanism involves anti-inflammatory

and antioxidant effects [5].

In vivo studies on liver injury
models [5].

Example Experimental Protocol
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For researchers looking to investigate the anticancer properties of verbascoside, the following protocol

adapted from a 2025 study on castration-resistant prostate cancer (CRPC) provides a detailed methodological

approach [9].

1. Cell Culture:

Cell Line: Use enzalutamide-resistant LNCaP (LNCaP Enz-R) cell lines to model CRPC.

Culture Conditions: Maintain cells in Dulbecco’s Modified Eagle Medium (DMEM)
supplemented with 10% Fetal Bovine Serum (FBS) at 37°C in a humidified atmosphere with 5%

CO₂.

2. Verbascoside Treatment:

Preparation: Dissolve verbascoside in DMSO to create a stock solution. Prepare working

concentrations by dilution in culture media immediately before use. Ensure the final DMSO
concentration does not exceed 0.1% (v/v).

Dosage: Treat cells with a concentration range of 0-10 μM for 24 hours.

3. Assay for Cell Proliferation/Viability (MTT Assay):

Seed cells in 96-well plates at a density of 1×10⁴ cells/well and allow to adhere for 24 hours.

After verbascoside treatment, add 10 μl of MTT solution to each well and incubate for 6 hours
to allow formazan crystal formation.

Dissolve the crystals with acidic isopropanol and measure the absorbance at 595 nm, using
655 nm as a reference wavelength.

4. Analysis of Mechanisms:

Western Blotting: Analyze protein markers related to EMT (e.g., E-cadherin, N-cadherin,

Vimentin), oxidative stress, and mitochondrial biogenesis (e.g., PGC-1α, NRF1).
ELISA: Quantify the secretion of pro-inflammatory cytokines (e.g., IL-6, IL-8, IL-1β) in the cell

culture supernatant.

Research Outlook

While the therapeutic potential of verbascoside is vast, current research also highlights areas for further

development. A significant challenge is its poor oral bioavailability, which limits clinical application [5].

Future research is focused on:
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Developing novel drug delivery systems to improve its absorption and stability.

Further elucidating its complex mechanisms of action using multi-omics and network pharmacology
approaches.

Conducting more rigorous preclinical and clinical trials to validate its efficacy and safety [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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